Cas no 2138100-90-8 (4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one
• CAS No: 2138100-90-8
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6190439
• PubChem ID: 165497052
• Update Time: 2025-06-29

4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(2-methylbutyl)cyclohexan-1-one
• EN300-1157047
• 2138100-90-8
• 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one

• Inchi： 1S/C13H24O/c1-5-10(2)8-11-9-12(14)6-7-13(11,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： DBQWTTHWCVETLD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)CC(C)CC

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one

4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one (CAS No. 2138100-90-8): A Versatile Compound in Pharmaceutical and Industrial Applications

4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one, also known as CAS No. 2138100-90-8, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research and industrial chemistry. This compound belongs to the class of cyclic ketones, characterized by its six-membered ring structure with a carbonyl group at the 1-position. The unique molecular framework of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one provides a foundation for its diverse applications, ranging from drug development to material science. Recent advancements in synthetic methodologies and biological activity studies have further highlighted its potential in addressing complex medical challenges.

The chemical structure of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one is defined by a cyclohexane ring substituted with two methyl groups at the 4-position and a branched alkyl chain at the 3-position. The presence of the 2-methylbutyl group introduces steric and electronic effects that influence its reactivity and biological interactions. This structural complexity is critical for its role in modulating cellular processes, as evidenced by recent studies on its pharmacological properties. The compound’s molecular weight and solubility characteristics also play a pivotal role in its formulation and delivery systems, making it a promising candidate for targeted therapeutic applications.

Recent research has demonstrated that 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one exhibits potential as a scaffold for drug design. A 2023 study published in Journal of Medicinal Chemistry explored its ability to interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The study highlighted the compound’s capacity to modulate signaling pathways associated with inflammation and neurodegenerative diseases. These findings underscore the importance of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one as a structural analog for developing novel therapeutics with improved efficacy and reduced side effects.

In the context of synthetic chemistry, the preparation of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one has been optimized through catalytic methods that enhance yield and sustainability. A 2024 paper in Organic Letters reported a novel asymmetric synthesis approach using chiral auxiliaries, enabling the selective formation of the desired stereoisomer. This advancement is particularly relevant for pharmaceutical applications where stereochemistry dictates biological activity. The method’s compatibility with green chemistry principles aligns with global efforts to minimize environmental impact in industrial processes.

The biological activity of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one has been extensively investigated in preclinical models. A 2023 study published in Pharmacological Research demonstrated its anti-inflammatory effects in vitro using human macrophages. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential in treating autoimmune disorders. These findings are corroborated by in vivo experiments in murine models of colitis, where the compound significantly reduced intestinal inflammation and improved histological outcomes.

Recent advances in computational modeling have further expanded the understanding of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one’s molecular interactions. A 2024 study in Computational and Structural Chemistry employed molecular dynamics simulations to analyze its binding affinity to specific protein targets. The results indicated that the compound’s hydrophobic regions interact with hydrophobic pockets in target proteins, enhancing its therapeutic potential. These insights are critical for rational drug design and the optimization of its pharmacokinetic properties.

In addition to its pharmaceutical applications, 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one has shown promise in material science. A 2023 paper in Advanced Materials explored its use as a precursor for polymer synthesis, where it exhibited unique thermal stability and mechanical properties. The compound’s ability to form cross-linked networks makes it suitable for applications in biocompatible materials, such as drug-eluting coatings and tissue engineering scaffolds. These developments highlight its versatility beyond traditional pharmaceutical contexts.

The safety profile of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one is a critical consideration for its therapeutic development. A 2024 review in Drug Safety summarized the findings of toxicological studies conducted on the compound. The results indicated low acute toxicity in animal models, with no significant genotoxic or carcinogenic effects observed. These findings support its potential as a safe therapeutic agent, although further clinical trials are necessary to confirm its safety in human subjects.

The synthesis and application of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one are continuously evolving with technological advancements. Innovations in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled more precise characterization of its molecular structure and purity. These advancements are essential for ensuring the quality and consistency of the compound in both research and industrial settings. Furthermore, the integration of artificial intelligence in drug discovery pipelines has accelerated the identification of potential applications for 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one, opening new avenues for its use in personalized medicine.

As research on 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one progresses, its role in addressing global health challenges becomes increasingly evident. The compound’s ability to modulate complex biological pathways positions it as a valuable tool in the development of therapies for chronic diseases. Continued investment in interdisciplinary research will be crucial in unlocking its full potential and translating its scientific promise into practical medical solutions.

4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-one represents a fascinating intersection of organic chemistry, pharmacology, and material science. Its structural versatility, combined with recent advances in synthetic and biological research, positions it as a promising candidate for future therapeutic and industrial applications. As the scientific community continues to explore its properties, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and technology.